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Compound of Interest

Compound Name: dafadine O

Cat. No.: B1262826

Get Quote

Targeted Modulation of Steroid Hormone Signaling in C.
elegans
Executive Summary
Dafadine O is a synthetic small molecule identified through structure-activity relationship (SAR)

profiling of the Dafadine class. It functions as an inhibitor of DAF-9, a cytochrome P450

enzyme (CYP22A1 homolog) responsible for the biosynthesis of dafachronic acid (DA).[1]

Unlike its more potent analog, Dafadine A, which induces constitutive dauer formation in wild-

type animals, Dafadine O exhibits a conditional efficacy profile. It induces the dauer phenotype

specifically in daf-2(e1370) (insulin/IGF-1 receptor) mutant backgrounds, making it a precision

tool for dissecting the crosstalk between insulin signaling and steroid hormone biosynthesis

without the overwhelming systemic shutdown caused by high-potency inhibitors.

Mechanistic Profile
The Biological Target: DAF-9
DAF-9 is the rate-limiting enzyme in the synthesis of dafachronic acids (specifically
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-dafachronic acid) from cholesterol derivatives.[2]

Physiological Role: DA acts as a ligand for the nuclear hormone receptor DAF-12.

Signaling Logic:

High DA: DAF-12 binds DA

Promotes Reproductive Development (Adult).

Low DA: DAF-12 recruits co-repressors (e.g., DIN-1)

Promotes Dauer Formation (Diapause).

Mechanism of Action (MoA)
Dafadine O binds to the heme moiety of the DAF-9 cytochrome P450, competitively inhibiting

its ability to hydroxylate sterol precursors (e.g., 4-cholesten-3-one).

Binding Kinetics: Type II binding spectrum (nitrogen coordination to heme iron).

Pathway Consequence: Depletion of DA prevents DAF-12 activation, locking the organism in

a transcriptional program favoring diapause (dauer).

Differential Potency: Dafadine A vs. Dafadine O
Dafadine A: High affinity. Induces dauer in wild-type (N2) worms at ~12.5 µM.[3]

Dafadine O: Lower affinity/bioavailability. Fails to induce dauer in wild-type worms but

triggers robust dauer formation in daf-2(e1370) mutants. This suggests Dafadine O lowers

DAF-9 activity just enough to tip the balance in animals already compromised in insulin

signaling, but not enough to overcome robust wild-type homeostasis.

Visualization: The Signaling Cascade
The following diagram illustrates the intervention point of Dafadine O within the C. elegans

neuroendocrine network.
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Caption: Dafadine O inhibits DAF-9, blocking the conversion of sterols to Dafachronic Acid,

thereby preventing DAF-12 activation and forcing the animal into dauer arrest.

Experimental Protocols
Preparation of Dafadine O Stock
Dafadine O is highly lipophilic. Proper solvation is critical for bioavailability.
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Parameter Specification

Solvent DMSO (Dimethyl sulfoxide), anhydrous

Stock Concentration 10 mM or 25 mM

Storage -20°C, protected from light (amber vials)

Stability
Stable for >6 months at -20°C; avoid repeated

freeze-thaw cycles.

In Vivo Dauer Formation Assay (Sensitized Background)
This protocol validates Dafadine O activity using the daf-2(e1370) strain.

Reagents:

NGM (Nematode Growth Media) plates.

E. coli OP50 (food source).

Strain: daf-2(e1370) (CB1370).

Dafadine O stock (in DMSO).

Control: DMSO vehicle.

Workflow:

Plate Preparation: Add Dafadine O to molten NGM agar (~55°C) to a final concentration of

25 µM. Pour plates and let dry. Seed with OP50.

Note: Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

Synchronization: Egg-prep adult daf-2 worms (bleach/NaOH solution) to obtain a

synchronous population of eggs.

Seeding: Plate ~50–100 eggs onto Dafadine O plates and DMSO control plates.

Incubation: Incubate at 20°C (permissive temp for daf-2(e1370)).
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Crucial: Do not incubate at 25°C, as daf-2(e1370) forms dauers constitutively at this

temperature, masking the drug effect.

Scoring: After 48–72 hours, score phenotypes.

Dauer: Thin body, constricted pharynx, SDS-resistant (1% SDS for 10 mins).

Non-Dauer: L3/L4 larvae or adults.

Expected Results:

Condition Strain Temperature Phenotype

DMSO (Control) daf-2(e1370) 20°C
100% Reproductive
(Adults)

Dafadine O (25 µM) daf-2(e1370) 20°C >80% Dauer Arrest

| Dafadine O (25 µM) | Wild-Type (N2) | 20°C | 100% Reproductive (Adults) |[3]

Rescue Experiment (Specificity Check)
To prove the phenotype is due to DA depletion and not off-target toxicity, perform a rescue

assay.

Prepare plates with 25 µM Dafadine O + 1 µM

-Dafachronic Acid.

Repeat the assay above.

Result: Animals should bypass dauer and develop into adults, confirming the inhibitor acted

specifically on the DA biosynthetic pathway.

Data Analysis & Interpretation
When analyzing results from Dafadine O screens, researchers must distinguish between Mig

(Gonadal Migration Defect) and Daf-c (Dauer Constitutive) phenotypes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1262826/docs?utm_src=pdf-body#technical-guide-dafadine-o-daf-9-inhibition
https://www.researchgate.net/publication/51773592_Dafadine_inhibits_DAF-9_to_promote_dauer_formation_and_longevity_of_Caenorhabditis_elegans
https://www.benchchem.com/product/b1262826/docs?utm_src=pdf-body#technical-guide-dafadine-o-daf-9-inhibition
https://www.benchchem.com/product/b1262826/docs?utm_src=pdf-body#technical-guide-dafadine-o-daf-9-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mig Phenotype: Often seen at sub-maximal inhibition. The distal tip cells (DTCs) migrate

incorrectly, leading to malformed gonads. This indicates partial DAF-9 inhibition.

Dauer Phenotype: Indicates systemic, high-level inhibition of DAF-9 (or high sensitivity in the

genetic background).

Quantitative Summary Table (Representative Data):

Compound
Concentrati
on

Strain % Dauer % Mig
Interpretati
on

Dafadine A 12.5 µM N2 (WT) 95% 5%
Potent, broad

inhibitor.

Dafadine O 25 µM N2 (WT) 0% 0%
Ineffective in

WT.

Dafadine O 25 µM daf-2(e1370) 85% 10%

Effective in

sensitized

background.

Applications in Drug Discovery
While Dafadine A is the primary candidate for anthelmintic development (targeting parasitic

nematode cytochrome P450s), Dafadine O serves a critical role in target validation:

Threshold Mapping: It helps define the minimum threshold of DAF-9 activity required for

survival/development.

Synergy Screening: It is an ideal probe to screen for other genes that, when knocked down,

make worms susceptible to Dafadine O, thereby identifying novel components of the steroid

signaling network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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